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Abstract

Rivulariapeptolide 1155 is a naturally occurring cyclic depsipeptide that has been identified as
a potent and selective inhibitor of serine proteases. This technical guide provides a
comprehensive overview of the currently understood biological activity of Rivulariapeptolide
1155, with a focus on its quantitative inhibitory effects and the methodologies used for its
characterization. The information presented is based on available scientific literature and is
intended to serve as a resource for researchers and professionals in the fields of drug
discovery and development.

Introduction

Rivulariapeptolide 1155 belongs to the family of Ahp-cyclodepsipeptides, a class of natural
products known for their diverse biological activities.[1][2] Isolated from a marine cyanobacteria
community, Rivulariapeptolide 1155 has demonstrated significant potential as a selective
inhibitor of serine proteases, a class of enzymes implicated in a wide range of physiological
and pathological processes.[1][3] This makes it a molecule of interest for further investigation in
various therapeutic areas. This document summarizes the key findings related to its biological
activity and the experimental approaches used in its study.

Quantitative Biological Activity
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The primary biological activity of Rivulariapeptolide 1155 identified to date is its potent and
selective inhibition of serine proteases. The inhibitory activity has been quantified against
elastase, chymotrypsin, and proteinase K, with the half-maximal inhibitory concentration (IC50)
values determined through in vitro assays.[1][3] Rivulariapeptolide 1155 is a notably potent
inhibitor of elastase.[1][3]

Target Enzyme IC50 (nM)
Elastase 4.94
Chymotrypsin >1000
Proteinase K >1000

Table 1: Inhibitory potency (IC50) of
Rivulariapeptolide 1155 against various serine
proteases. Data were presented as the mean +
SD, n = 3.[4]

Mechanism of Action

While the precise molecular interactions are still under investigation, Rivulariapeptolide 1155 is
understood to act as a competitive inhibitor of its target serine proteases. The proposed
mechanism involves the binding of the cyclic peptide to the active site of the enzyme, thereby
preventing the substrate from binding and catalysis from occurring.
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Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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